Cas no 51666-81-0 (triethyl benzo[b]cyclopenta[e][1,4]thiazine-1,2,3-tricarboxylate)
51666-81-0 structure
Product Name:triethyl benzo[b]cyclopenta[e][1,4]thiazine-1,2,3-tricarboxylate
CAS No:51666-81-0
MF:C20H19NO6S
MW:401.43296456337
CID:935682
PubChem ID:343114
Update Time:2025-04-19
triethyl benzo[b]cyclopenta[e][1,4]thiazine-1,2,3-tricarboxylate Chemical and Physical Properties
Names and Identifiers
-
- triethyl benzo[b]cyclopenta[e][1,4]thiazine-1,2,3-tricarboxylate
- triethyl cyclopenta[b][1,4]benzothiazine-1,2,3-tricarboxylate
- Triethyl cyclopenta(b)(1,4)benzothiazine-1,2,3-tricarboxylate
- 51666-81-0
- NSC 382101
- BENZO(B)CYCLOPENTA(E)(1,4)THIAZINE-1,2,3-TRICARBOXYLIC ACID, 1,2,3-TRIETHYL ESTER
- UQ9Q2AV7JG
- tri(ethoxycarbonyl)cyclopenta[b][1,4]benzothiazine
- NSC382101
- DTXSID20199602
- NSC-382101
- UNII-UQ9Q2AV7JG
- BENZO(B)CYCLOPENTA(E)(1,4)THIAZINE-1,2,3-TRICARBOXYLIC ACID, TRIETHYL ESTER
-
- Inchi: 1S/C20H19NO6S/c1-4-25-18(22)13-14(19(23)26-5-2)16-17(15(13)20(24)27-6-3)28-12-10-8-7-9-11(12)21-16/h7-10H,4-6H2,1-3H3
- InChI Key: XRAOJMDRIJIJDZ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C2C(C(=O)OCC)=C(C(=O)OCC)C(C(=O)OCC)=C12
Computed Properties
- Exact Mass: 401.09337
- Monoisotopic Mass: 401.09330850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 91.26
triethyl benzo[b]cyclopenta[e][1,4]thiazine-1,2,3-tricarboxylate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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